Cas no 1903245-02-2 (2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 1903245-02-2
• MF: C₁₇H₁₇FN₂O₂
• MW: 300.327487707138
• CID: 6350248
• PubChem ID: 92087371
• Update Time: 2025-11-01

2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• F6476-0171
• 2-(4-fluorophenyl)-1-[3-(pyridin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• 1903245-02-2
• 2-(4-fluorophenyl)-1-(3-pyridin-2-yloxypyrrolidin-1-yl)ethanone
• 2-(4-fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone
• AKOS025349877
• 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C17H17FN2O2/c18-14-6-4-13(5-7-14)11-17(21)20-10-8-15(12-20)22-16-3-1-2-9-19-16/h1-7,9,15H,8,10-12H2
• InChI Key： RUPKDHLIJKPRRV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCC(C1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 300.12740595g/mol
• Monoisotopic Mass: 300.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone

Comprehensive Overview of 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 1903245-02-2)

The compound 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 1903245-02-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a pyridinyloxy-pyrrolidine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The incorporation of a pyridine ring further enhances its binding affinity to biological targets, making it a subject of intense study in structure-activity relationship (SAR) analyses.

The synthesis of CAS No. 1903245-02-2 involves multi-step organic reactions, including pyrrolidine functionalization and aryl fluorination. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. Advanced techniques such as HPLC purification and NMR characterization are routinely employed to ensure the compound meets stringent quality standards. This level of precision is particularly important for researchers exploring its potential in high-throughput screening (HTS) assays.

From an SEO perspective, users frequently search for terms like "fluorophenyl derivatives," "pyridine-based compounds," and "pyrrolidine ethanone synthesis," reflecting the compound's relevance in contemporary research. Additionally, questions such as "What are the applications of 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone?" or "How to synthesize CAS 1903245-02-2?" highlight the need for detailed, accessible information. Addressing these queries not only enhances the article's readability but also its visibility in search engine results.

In conclusion, 2-(4-Fluorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and functional versatility make it a valuable tool for scientists exploring novel drug candidates and biochemical probes. As interest in fluorinated pharmaceuticals continues to rise, this compound is poised to play a pivotal role in shaping the future of therapeutic development.